Cas no 2248373-66-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate
• CAS No: 2248373-66-0
• MF: C₁₉H₁₈N₂O₇
• MW: 386.355425357819
• CID: 5980516
• PubChem ID: 165730952
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248373-66-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate
• EN300-6521883

• Inchi： 1S/C19H18N2O7/c1-19(2,3)27-18(25)20-10-11-8-9-14(26-11)17(24)28-21-15(22)12-6-4-5-7-13(12)16(21)23/h4-9H,10H2,1-3H3,(H,20,25)
• InChI Key： POKDHZCXYPHEHY-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 386.11140092g/mol
• Monoisotopic Mass: 386.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate (CAS No. 2248373-66-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate, identified by its CAS number 2248373-66-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a dioxo group, a tert-butoxy carbonyl moiety, and an amino methyl substituent in the molecule underscores its potential as a versatile intermediate in the synthesis of biologically active agents.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate positions it as a promising candidate for further exploration in drug discovery efforts. The isoindole core is a well-known scaffold in medicinal chemistry, often incorporated into molecules with antimicrobial, anti-inflammatory, and anticancer properties. The additional functionalization through the furan ring and the carboxylate group enhances the compound's reactivity and binding affinity towards biological targets.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel pharmacophores. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate make it an attractive candidate for virtual screening against various protein targets. Preliminary computational studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways and signal transduction cascades, which are critical for therapeutic intervention.

The tert-butoxy carbonyl group in the molecule serves as a protecting group for the amino function, which can be strategically removed or modified during subsequent synthetic steps. This feature allows for greater flexibility in drug development pipelines, enabling chemists to fine-tune the pharmacokinetic properties of derived compounds. Additionally, the presence of an amino methyl substituent provides a site for further derivatization, such as coupling reactions with carboxylic acids or other electrophiles to generate more complex structures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in constructing the desired molecular architecture with high precision. These methods not only improve yield but also minimize unwanted side reactions, making the process more sustainable and scalable for industrial applications.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylate has been preliminarily evaluated through in vitro assays. Initial results indicate that the compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory responses. This finding aligns with the broader goal of developing small-molecule inhibitors that can modulate immune pathways without significant off-target effects. Further characterization using X-ray crystallography and NMR spectroscopy has provided insights into its binding mode within target proteins.

The pharmaceutical industry is increasingly recognizing the value of structurally diverse compounds in addressing unmet medical needs. 1,3-dioxo-2,3-dihydro-1H-isоindol-yi 5-{[([(tert-butoxy)carbonyl]amino)methyl)furan-yi-carboxylate (CAS No. 2248373—66—0) stands out as a compound with multiple points of optimization potential. Its unique combination of functional groups makes it suitable for designing derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical candidates.

Future research directions may focus on exploring analogs of this compound to identify more potent derivatives through structure-based drug design principles. High-resolution structural data from cocrystallized complexes will be crucial for understanding how subtle modifications affect binding affinity and specificity. Additionally, studies on metabolic stability and drug-like properties will guide decisions on which derivatives are most promising for further development.

The synthesis and characterization of novel heterocyclic compounds like 1,3-dioxo-yi—yidro—yіH—іsоіndол—yі—yі 5-{[([(tert—butoxy)yіarbonyl)yіmino)methyl)yіуran—yі—carboxylate (CAS No. 2248373—66—0) underscore the dynamic nature of modern medicinal chemistry research. As computational tools become more sophisticated and synthetic methodologies evolve，the possibilities for discovering new therapeutic agents continue to expand exponentially.